1-cyclobutyl-1H-1,3-benzodiazol-2-amine
Description
1-cyclobutyl-1H-1,3-benzodiazol-2-amine is an organic compound . It is a member of the benzodiazoles, which are organic compounds containing a benzene ring fused to a diazole ring .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring fused to a diazole ring . The InChI code for this compound is1S/C11H13N3/c12-11-13-9-3-1-2-4-10 (9)14 (11)7-8-5-6-8/h1-4,8H,5-7H2, (H2,12,13) . Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 173.22 . It is a powder at room temperature . More detailed properties such as melting point, boiling point, and density were not found in the search results.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclobutyl-1H-1,3-benzodiazol-2-amine involves the reaction of cyclobutanone with o-phenylenediamine followed by reduction and cyclization.", "Starting Materials": [ "Cyclobutanone", "o-Phenylenediamine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with o-phenylenediamine in ethanol to form 1-cyclobutyl-2-phenyl-1,3-diazinane.", "Step 2: Sodium borohydride is added to the reaction mixture to reduce the imine to the corresponding amine, 1-cyclobutyl-2-phenyl-1,3-diazinane.", "Step 3: Hydrochloric acid is added to the reaction mixture to protonate the amine and form the hydrochloride salt of 1-cyclobutyl-2-phenyl-1,3-diazinane.", "Step 4: Sodium hydroxide is added to the hydrochloride salt to deprotonate the amine and form 1-cyclobutyl-1H-1,3-benzodiazol-2-amine." ] } | |
CAS RN |
1247711-84-7 |
Molecular Formula |
C11H13N3 |
Molecular Weight |
187.2 |
Purity |
95 |
Origin of Product |
United States |
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